2-Methanesulfonyl-2-methylpropan-1-amine
Overview
Description
2-Methanesulfonyl-2-methylpropan-1-amine is an organic compound with the CAS Number: 1249028-10-1 . It has a molecular weight of 151.23 . The IUPAC name for this compound is 2-methyl-2-(methylsulfonyl)propylamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H13NO2S/c1-5(2,4-6)9(3,7)8/h4,6H2,1-3H3 . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 151.23 . Other specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.Scientific Research Applications
Enhancing New Particle Formation
Amines, including derivatives similar to 2-Methanesulfonyl-2-methylpropan-1-amine, have been identified as significant enhancers of methanesulfonic acid (MSA)-driven new particle formation (NPF) in the atmosphere. This enhancement is critical for understanding atmospheric chemistry, particularly in the context of post-combustion CO2 capture technologies where amines like monoethanolamine (MEA) could significantly impact MSA-driven NPF. The study conducted by Shen et al. (2019) highlights the potential of amines in enhancing atmospheric particle formation, suggesting a broader implication for compounds such as this compound in atmospheric sciences (Shen et al., 2019).
Synthesis and Chemical Reactivity
In the field of organic chemistry, this compound and its derivatives serve as key intermediates in the synthesis of complex molecules. Uenishi et al. (2004) demonstrated the stereospecific substitution of optically pure 1-(pyridinyl)ethyl methanesulfonates with various amines, including amino acid esters. This methodology allows for the introduction of amino functions onto the pyridinylmethyl carbon center, showcasing the versatility of methanesulfonate derivatives in synthesizing chiral nonracemic compounds (Uenishi et al., 2004).
Atmospheric Chemistry and Aerosol Formation
The reaction of methanesulfonic acid (MSA) with amines and ammonia, relevant to the behavior of this compound in atmospheric conditions, has significant implications for particle formation, especially in coastal and agricultural areas. Chen and Finlayson‐Pitts (2017) explored the temperature dependence of particle formation from these reactions, revealing the complex dynamics that influence atmospheric chemistry and aerosol nucleation processes (Chen & Finlayson‐Pitts, 2017).
Properties
IUPAC Name |
2-methyl-2-methylsulfonylpropan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO2S/c1-5(2,4-6)9(3,7)8/h4,6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKSYLPNQMALDRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN)S(=O)(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1249028-10-1 |
Source
|
| Record name | 2-methanesulfonyl-2-methylpropan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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